Cas no 1804272-89-6 (Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate
• CAS No: 1804272-89-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 4944722
• Update Time: 2025-10-31

Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate

• Inchi： 1S/C14H15NO3/c1-3-18-14(17)8-12-5-4-11(9-15)7-13(12)6-10(2)16/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： RAWLXFKEIIYOGO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=CC=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate (CAS No. 1804272-89-6)

Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate (CAS No. 1804272-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyano group and a ketone functionality, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the phenylacetate backbone and ethyl ester moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in developing enzyme inhibitors and small-molecule therapeutics. The compound’s CAS No. 1804272-89-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the trending topics associated with this compound is its application in sustainable synthesis. With growing environmental concerns, chemists are exploring catalyst-free reactions and solvent-free conditions to optimize the production of Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate. This aligns with the broader industry shift toward eco-friendly manufacturing, a subject highly searched in AI-driven literature analysis tools.

The cyano group in this compound also makes it a candidate for fluorescence labeling and probe development, areas gaining traction in diagnostic imaging. Questions like "How to modify Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate for imaging applications?" are increasingly common in scientific forums, highlighting its interdisciplinary appeal.

From a commercial perspective, suppliers of CAS No. 1804272-89-6 emphasize its low toxicity profile and high stability, making it suitable for scalable production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, addressing the stringent quality standards of pharmaceutical GMP.

In summary, Ethyl 4-cyano-2-(2-oxopropyl)phenylacetate represents a critical intersection of chemical innovation and practical utility. Its multifaceted applications—from drug design to material engineering—underscore its value in modern research. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in cutting-edge chemistry.